Cas no 121740-98-5 (Destruxin E2 (9CI))

Destruxin E2 (9CI) structure
Destruxin E2 (9CI) structure
Product Name:Destruxin E2 (9CI)
CAS No:121740-98-5
MF:C28H45N5O8
MW:579.685607671738
CID:215398
PubChem ID:180070
Update Time:2025-04-19

Destruxin E2 (9CI) Chemical and Physical Properties

Names and Identifiers

    • Destruxin E2 (9CI)
    • 10,11,14-trimethyl-3-(oxiran-2-ylmethyl)-13,16-di(propan-2-yl)-4-oxa-1,8,11,14,17-pentazabicyclo[17.3.0]docosane-2,5,9,12,15,18-hexone
    • Destruxin E, 2-L-valine-
    • 121740-98-5
    • DTXSID30923950
    • 2-L-Valinedestruxin E
    • 1,10-Dihydroxy-5,8,9-trimethyl-16-[(oxiran-2-yl)methyl]-3,6-di(propan-2-yl)-5,6,8,9,12,13,19,20,21,21a-decahydropyrrolo[1,2-d][1,4,7,10,13,16]oxapentaazacyclononadecine-4,7,14,17(3H,16H)-tetrone
    • SB 242541
    • Inchi: 1S/C28H45N5O8/c1-15(2)22-27(38)32(7)23(16(3)4)28(39)31(6)17(5)24(35)29-11-10-21(34)41-20(13-18-14-40-18)26(37)33-12-8-9-19(33)25(36)30-22/h15-20,22-23H,8-14H2,1-7H3,(H,29,35)(H,30,36)
    • InChI Key: NTROAGWHLVLIFR-UHFFFAOYSA-N
    • SMILES: O1CC1CC1C(N2CCCC2C(NC(C(N(C)C(C(N(C)C(C)C(NCCC(=O)O1)=O)=O)C(C)C)=O)C(C)C)=O)=O

Computed Properties

  • Exact Mass: 579.32705
  • Monoisotopic Mass: 579.32681341g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 4
  • Complexity: 1030
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 158Ų

Experimental Properties

  • PSA: 157.96
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